2-((4-fluorophenyl)thio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H22FN3OS/c20-16-4-6-17(7-5-16)25-14-19(24)22-13-15-8-11-23(12-9-15)18-3-1-2-10-21-18/h1-7,10,15H,8-9,11-14H2,(H,22,24)
• InChI Key: CSAQKFQISPKNPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CSC2=CC=C(C=C2)F)C3=CC=CC=N3
• Molecular Formula: C19H22FN3OS
• Molecular Weight: 359.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as 'compound X' in the scientific literature. In

Mechanism of Action

The mechanism of action of compound X is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to the suppression of tumor growth and inflammation. Additionally, it has been shown to have an effect on the dopamine system in the brain, which may be responsible for its potential therapeutic properties in neurological disorders.
Biochemical and Physiological Effects:
Compound X has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells in vitro and in vivo. Additionally, it has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been shown to have an effect on the dopamine system in the brain, which may be responsible for its potential therapeutic properties in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its potential therapeutic properties. Additionally, it is relatively easy to synthesize and has a high purity. However, one of the limitations of using compound X in lab experiments is that its mechanism of action is not yet fully understood. Additionally, it may have side effects that are not yet known, which could limit its potential therapeutic use.

Future Directions

There are many potential future directions for research on compound X. One area of research could focus on further understanding its mechanism of action, which could lead to the development of more effective treatments for various diseases. Additionally, research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Furthermore, research could explore the potential use of compound X in combination with other drugs to enhance its therapeutic properties. Finally, research could explore the potential use of compound X in the treatment of other diseases, such as autoimmune diseases and infectious diseases.

Synthesis Methods

The synthesis of 2-((4-fluorophenyl)thio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide involves the reaction of 4-fluorophenylthiourea with N-(4-bromobenzyl)-1-(pyridin-2-yl)piperidin-4-amine in the presence of a palladium catalyst. The reaction proceeds through a Suzuki-Miyaura cross-coupling reaction, which results in the formation of compound X.

Scientific Research Applications

Compound X has shown potential therapeutic properties in various scientific research studies. It has been studied for its anti-tumor, anti-inflammatory, and anti-cancer properties. Additionally, it has been shown to have potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease.